Cas no 149647-87-0 (Octanoic acid, 8-(hydroxyamino)-8-oxo-, methyl ester)

• Product Name: Octanoic acid, 8-(hydroxyamino)-8-oxo-, methyl ester
• CAS No: 149647-87-0
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 1322151
• Update Time: 2024-08-18

Octanoic acid, 8-(hydroxyamino)-8-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-(hydroxyamino)-8-oxo-, methyl ester

• Inchi： 1S/C9H17NO4/c1-14-9(12)7-5-3-2-4-6-8(11)10-13/h13H,2-7H2,1H3,(H,10,11)
• InChI Key： WMMXJCQWLLQMBW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCCCC(NO)=O

Computed Properties

• Exact Mass: 203.11600

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• PSA: 75.63000
• LogP: 1.39630
• pka: 9.47±0.20(Predicted)